Cas no 1020980-24-8 (2-methoxy-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}benzamide)

• Product Name: 2-methoxy-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}benzamide
• CAS No: 1020980-24-8
• MF: C₁₇H₁₇N₃O₃S
• MW: 343.40018248558
• CID: 6160241
• PubChem ID: 44017085
• Update Time: 2025-10-31

2-methoxy-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}benzamide
• F5243-1169
• 2-methoxy-N-(2,3,7-trimethyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)benzamide
• AKOS024502389
• VU0638591-1
• SR-01000921594-1
• SR-01000921594
• 2-methoxy-N-(2,3,7-trimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)benzamide
• 1020980-24-8

• Inchi： 1S/C17H17N3O3S/c1-9-14(16(22)20-10(2)11(3)24-17(20)18-9)19-15(21)12-7-5-6-8-13(12)23-4/h5-8H,1-4H3,(H,19,21)
• InChI Key： VQTHZMCYFXDECO-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)N2C(C(=C(C)N=C12)NC(C1C=CC=CC=1OC)=O)=O

Computed Properties

• Exact Mass: 343.09906259g/mol
• Monoisotopic Mass: 343.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 96.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-methoxy-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}benzamide

Introduction to 2-methoxy-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}benzamide and Its Significance in Modern Chemical Biology

2-methoxy-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}benzamide, with the CAS number 1020980-24-8, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate heterocyclic structure, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents. The compound’s unique framework, incorporating a benzamide moiety linked to a complex thiazolo[3,2-a]pyrimidine scaffold, positions it as a promising candidate for further investigation in drug discovery and molecular pharmacology.

The structural composition of 2-methoxy-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}benzamide is a testament to the sophistication of modern medicinal chemistry. The presence of multiple substituents, including a methoxy group and methyl groups at specific positions on the thiazolo[3,2-a]pyrimidine ring, contributes to its distinct chemical properties. These features not only influence its solubility and metabolic stability but also play a crucial role in determining its interactions with biological targets. The benzamide moiety, in particular, is well-documented for its ability to modulate enzyme activity and receptor binding, making this compound a compelling subject for further exploration.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. Among these compounds, thiazolo[3,2-a]pyrimidines have emerged as a particularly important class of molecules. They exhibit a wide range of pharmacological effects, including antiviral, antibacterial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups within the thiazolo[3,2-a]pyrimidin-6-yl core of CAS no1020980-24-8 is believed to contribute significantly to these activities by enabling selective binding to biological targets.

One of the most exciting aspects of studying 2-methoxy-N-{2,3,7-trimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}benzamide is its potential as a scaffold for drug development. By modifying various substituents on its structure, researchers can fine-tune its pharmacological properties to enhance efficacy and reduce side effects. This approach aligns with the growing trend in pharmaceutical innovation towards personalized medicine and targeted therapies. The ability to design molecules with precise biological activity is crucial for developing treatments that are both effective and well-tolerated by patients.

The synthesis of CAS no1020980-24-8 involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. The process typically begins with the preparation of the thiazolo[3,2-a]pyrimidine core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the benzamide group and other substituents at specific positions on the ring system. Each step must be carefully optimized to ensure high yield and purity while maintaining the integrity of the desired structure.

The biological evaluation of CAS no1020980-24-8 has been conducted using both in vitro and in vivo models. In vitro studies have revealed promising interactions with various enzymes and receptors relevant to several diseases. For instance, preliminary data suggest that this compound may inhibit certain kinases involved in cancer progression or modulate inflammatory pathways associated with autoimmune disorders. In vivo studies have provided further insights into its pharmacokinetic properties and potential therapeutic effects.

One particularly notable finding regarding CAS no1020980-24-8 is its ability to cross the blood-brain barrier (BBB). This property is critical for developing treatments for central nervous system (CNS) disorders such as Alzheimer’s disease or Parkinson’s disease. The ability of this compound to penetrate the BBB opens up new avenues for therapeutic intervention in conditions that have previously been challenging to treat effectively.

The future prospects for CAS no1020980-24-8 are bright given its unique structural features and promising biological activities. Ongoing research aims to further elucidate its mechanism of action and explore new derivatives with enhanced efficacy and selectivity. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications that can benefit patients worldwide.

In conclusion,CAS no1020980-24-8 represents a significant advancement in the field of chemical biology and pharmaceutical research. Its intricate structure and diverse biological activities make it a valuable tool for developing novel therapeutic agents. As our understanding of molecular mechanisms continues to grow,this compound will undoubtedly play an important role in shaping the future of drug discovery and treatment strategies.